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Compound of Interest

Compound Name: (-)-3-Methylhexane

Cat. No.: B12699423 Get Quote

Stereochemistry of 3-Methylhexane
3-Methylhexane possesses a single chiral center at the third carbon atom, leading to the

existence of two enantiomers. The dextrorotatory enantiomer, which rotates plane-polarized

light to the right, is designated as (+)-3-Methylhexane and has the (S) configuration. Its

counterpart, the levorotatory enantiomer, rotates plane-polarized light to the left and is

designated as (-)-3-Methylhexane, with the (R) configuration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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